![molecular formula C9H8F3NO B3041174 4-Methyl-2-(trifluoromethyl)benzamide CAS No. 261951-99-9](/img/structure/B3041174.png)
4-Methyl-2-(trifluoromethyl)benzamide
Overview
Description
4-Methyl-2-(trifluoromethyl)benzamide is a chemical compound with the molecular formula C9H8F3NO . It is used in laboratory chemicals and for the manufacture of substances .
Molecular Structure Analysis
The molecular structure of 4-Methyl-2-(trifluoromethyl)benzamide can be represented by the IUPAC Standard InChI: InChI=1S/C8H6F3NO/c9-8(10,11)6-3-1-5(2-4-6)7(12)13/h1-4H, (H2,12,13) .Physical And Chemical Properties Analysis
4-Methyl-2-(trifluoromethyl)benzamide has a molecular weight of 203.16 . More specific physical and chemical properties are not provided in the search results.Scientific Research Applications
Medicinal Chemistry and Drug Development
- TFM benzamide derivatives have attracted attention due to their potential as drug candidates. Researchers have explored their synthesis and pharmacological activities . These compounds could serve as building blocks for novel drugs targeting various diseases.
Antioxidant Properties
- Studies have investigated the antioxidant capacity of TFM benzamide and related derivatives. Antioxidants play a crucial role in protecting cells from oxidative stress and preventing various health conditions .
Antibacterial Activity
- TFM benzamide derivatives have been evaluated for their antibacterial properties. Researchers have explored their efficacy against different bacterial strains, potentially leading to the development of new antimicrobial agents .
Bioisosterism Design
- In medicinal chemistry, bioisosteres are functional groups or molecules with similar properties. TFM benzamide has been used as a bioisostere in the design of novel compounds. For example, it has been incorporated into sulfonamide derivatives with promising biological activities .
Catalysis and Organic Synthesis
- The trifluoromethyl group in TFM benzamide can act as a powerful directing group in organic synthesis. Researchers have explored its use in transition-metal-catalyzed reactions, enabling the construction of complex molecules .
Agrochemical Applications
- TFM benzamide derivatives may find applications in agrochemicals. Their unique properties could enhance the effectiveness of pesticides or herbicides, contributing to sustainable agriculture .
Safety And Hazards
4-Methyl-2-(trifluoromethyl)benzamide is considered hazardous. It causes skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing dust, mist, spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection .
properties
IUPAC Name |
4-methyl-2-(trifluoromethyl)benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F3NO/c1-5-2-3-6(8(13)14)7(4-5)9(10,11)12/h2-4H,1H3,(H2,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPRZFVYISWTZLT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)N)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401286853 | |
Record name | 4-Methyl-2-(trifluoromethyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401286853 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-2-(trifluoromethyl)benzamide | |
CAS RN |
261951-99-9 | |
Record name | 4-Methyl-2-(trifluoromethyl)benzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=261951-99-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Methyl-2-(trifluoromethyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401286853 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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